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Compound of Interest

Compound Name: Methyl 4-nitrobenzoate

Cat. No.: B188774 Get Quote

An In-depth Technical Guide to the Safety of Methyl 4-Nitrobenzoate

This technical guide provides a comprehensive overview of the safety data for methyl 4-
nitrobenzoate (CAS No. 619-50-1), intended for researchers, scientists, and professionals in

drug development. This document synthesizes available data on its physical and chemical

properties, toxicological and ecotoxicological effects, hazard classifications, and safe handling

procedures.

Chemical and Physical Properties
Methyl 4-nitrobenzoate is a light yellow to yellow crystalline powder.[1][2] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methyl 4-Nitrobenzoate
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Property Value Reference(s)

CAS Number 619-50-1

Molecular Formula C₈H₇NO₄ [3]

Molecular Weight 181.15 g/mol [3]

Appearance
Light yellow to yellow fine

crystalline powder/flakes
[2][3]

Melting Point 94-96 °C [4]

Boiling Point 302.6 ± 25.0 °C at 760 mmHg

Density 1.3 ± 0.1 g/cm³ [5]

Flash Point 149.2 ± 25.2 °C [5]

Solubility

Sparingly soluble in water.

Soluble in methanol and

diethyl ether.

[1][2][6]

Hazard Identification and GHS Classification
The hazard classification of methyl 4-nitrobenzoate presents some inconsistencies across

different suppliers. Some Safety Data Sheets (SDS) indicate that the chemical is not

considered hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200).[4] However, other suppliers classify it as harmful to aquatic life with long-lasting

effects. A harmonized classification from the European Chemicals Agency (ECHA) was not

readily available from the conducted searches.

Table 2: GHS Classification Summary

Classification Source GHS Classification Hazard Statement

Thermo Fisher Scientific Not classified as hazardous None

Sigma-Aldrich
Aquatic Hazard (Chronic) -

Category 3

H412: Harmful to aquatic life

with long lasting effects
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals follows a

logical workflow to determine the hazards of a substance and communicate them.

Data Collection

Hazard Classification

Hazard Communication

Collect Physical, Chemical,
Toxicological & Ecotoxicological Data

Classify for Health Hazards
(e.g., Acute Toxicity, Irritation)

Classify for Environmental Hazards
(e.g., Aquatic Toxicity)

Classify for Physical Hazards
(e.g., Flammability)

Generate Label Elements:
Pictograms, Signal Word,

Hazard & Precautionary Statements

Compile Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: A simplified workflow for GHS hazard classification and communication.

Toxicological Information
The toxicological properties of methyl 4-nitrobenzoate have not been fully investigated.[7] The

available quantitative data is limited, and much of the information is qualitative, suggesting

potential for irritation.

Table 3: Summary of Toxicological Data
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Endpoint Species Route Value Reference(s)

Acute Toxicity

(LD₅₀)
Mouse Intraperitoneal 200 mg/kg [5]

Skin Irritation Not specified Dermal
May cause skin

irritation
[7]

Eye Irritation Not specified Ocular
May cause eye

irritation
[7]

Respiratory

Irritation
Not specified Inhalation

May cause

respiratory tract

irritation

[7]

Carcinogenicity Not specified Not applicable

Not listed by

ACGIH, IARC,

NTP, or CA Prop

65

[7]

Experimental Protocols
Specific experimental protocols for the toxicological evaluation of methyl 4-nitrobenzoate
were not available. The following are generalized methodologies based on standard guidelines

for the key toxicological endpoints.

Objective: To determine the median lethal dose (LD₅₀) of a substance when administered

orally.

Test Animals: Typically, a small number of female rodents (e.g., rats or mice) are used.

Procedure: The "Up-and-Down Procedure" is often employed. A single animal is dosed at a

starting level. If the animal survives, the next animal is dosed at a higher level; if it dies, the

next is dosed at a lower level. This continues until stopping criteria are met.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Data Analysis: The LD₅₀ is calculated using maximum likelihood methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methyl-4-nitrobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/81816
https://pubchem.ncbi.nlm.nih.gov/compound/81816
https://pubchem.ncbi.nlm.nih.gov/compound/81816
https://pubchem.ncbi.nlm.nih.gov/compound/81816
https://www.benchchem.com/product/b188774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test Animals: Typically, albino rabbits are used.

Procedure: A small amount of the test substance is applied to a shaved patch of skin on the

animal's back and covered with a gauze patch.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Data Analysis: The severity of the reactions is scored, and the substance is classified based

on the mean scores.

Ecotoxicological Information
Methyl 4-nitrobenzoate is classified by some sources as being harmful to aquatic life with

long-lasting effects.

Table 4: Summary of Ecotoxicological Data

Endpoint Species Duration Value Reference(s)

Acute Toxicity to

Fish (LC₅₀)

Pimephales

promelas

(fathead minnow)

96 hours 23.6 mg/L [3]

Experimental Protocol: Acute Toxicity for Fish (Based
on OECD 203)

Objective: To determine the concentration of a substance that is lethal to 50% (LC₅₀) of the

test fish over a 96-hour period.

Test Organism: A standard species like the fathead minnow (Pimephales promelas) is used.

Procedure: Fish are exposed to a range of concentrations of the test substance in water

under controlled conditions. A control group is exposed to water only.
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Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC₅₀ and its confidence limits are calculated at 96 hours using statistical

methods like probit analysis.

Safe Handling and Emergency Procedures
Proper handling and storage are crucial to minimize exposure and risk. The following diagram

illustrates the logical flow of actions in case of an accidental release.
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Accidental Release Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel
Don Appropriate PPE

(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent Spread)

Clean Up Spill
(Sweep or Vacuum Solid)

Dispose of Waste in a
Sealed, Labeled Container

Decontaminate Area and Equipment

Click to download full resolution via product page

Caption: A workflow for responding to an accidental spill of methyl 4-nitrobenzoate.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention.[7]
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Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical attention.[7]

Handling and Storage
Handling: Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with

eyes, skin, and clothing. Minimize dust generation.[7]

Storage: Keep the container tightly closed. Store in a cool, dry, well-ventilated area away

from incompatible substances such as strong oxidizing agents and strong bases.[3][7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

Respiratory Protection: A respirator is not required under normal use conditions, but if dust is

generated, a NIOSH-approved respirator for dusts should be used.[3]

Stability and Reactivity
Methyl 4-nitrobenzoate is stable under normal temperatures and pressures. It is incompatible

with strong oxidizing agents and strong bases.[3] Hazardous decomposition products upon

combustion may include nitrogen oxides and carbon oxides.

Conclusion
Methyl 4-nitrobenzoate is a compound with limited, and at times conflicting, safety data. While

some sources do not classify it as hazardous, there is evidence to suggest it is harmful to

aquatic organisms.[3] Its toxicological properties have not been fully characterized, but it is

known to be potentially irritating to the skin, eyes, and respiratory tract.[7] The available acute
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toxicity data is limited to the intraperitoneal route in mice. Researchers and drug development

professionals should handle this chemical with caution, using appropriate personal protective

equipment and adhering to the safe handling and storage procedures outlined in this guide and

the relevant Safety Data Sheets. Further investigation into its toxicological and ecotoxicological

profiles is warranted to provide a more complete safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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